Cas no 2137610-36-5 (tert-butyl 1-(aminomethyl)-4-ethylcycloheptane-1-carboxylate)

• Product Name: tert-butyl 1-(aminomethyl)-4-ethylcycloheptane-1-carboxylate
• CAS No: 2137610-36-5
• MF: C₁₅H₂₉NO₂
• MW: 255.396264791489
• CID: 5872535
• PubChem ID: 165799980
• Update Time: 2024-01-05

tert-butyl 1-(aminomethyl)-4-ethylcycloheptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(aminomethyl)-4-ethylcycloheptane-1-carboxylate
• 2137610-36-5
• EN300-1083571

• Inchi： 1S/C15H29NO2/c1-5-12-7-6-9-15(11-16,10-8-12)13(17)18-14(2,3)4/h12H,5-11,16H2,1-4H3
• InChI Key： KYYDMEWJGFDMIG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CN)CCCC(CC)CC1)=O

Computed Properties

• Exact Mass: 255.219829168g/mol
• Monoisotopic Mass: 255.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.3Ų